Cas no 2142504-40-1 (3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid)

3-{(Benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid is a specialized chiral intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a 2,2-dimethylcyclopropyl group and a benzyloxycarbonyl (Cbz) protecting group, which enhances stability during synthetic processes. The compound’s cyclopropane moiety contributes to conformational rigidity, making it valuable for studying steric and electronic effects in drug design. The Cbz group allows for selective deprotection under mild conditions, facilitating further functionalization. This carboxylic acid derivative is particularly useful in peptide synthesis and the development of bioactive molecules, offering precise control over stereochemistry and reactivity. Its well-defined properties make it a reliable building block for complex molecular architectures.
3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid structure
2142504-40-1 structure
Product Name:3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid
CAS No:2142504-40-1
MF:C16H21NO4
MW:291.34224486351
CID:5995626
PubChem ID:165807438
Update Time:2025-08-04

3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid
    • 2142504-40-1
    • 3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
    • EN300-1284099
    • Inchi: 1S/C16H21NO4/c1-16(2)9-12(16)13(8-14(18)19)17-15(20)21-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3,(H,17,20)(H,18,19)
    • InChI Key: YJFADBFUFNIPHT-UHFFFAOYSA-N
    • SMILES: OC(CC(C1CC1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 291.14705815g/mol
  • Monoisotopic Mass: 291.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1284099-1.0g
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
1g
$0.0 2023-06-07
Enamine
EN300-1284099-50mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
50mg
$707.0 2023-10-01
Enamine
EN300-1284099-100mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
100mg
$741.0 2023-10-01
Enamine
EN300-1284099-250mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
250mg
$774.0 2023-10-01
Enamine
EN300-1284099-500mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
500mg
$809.0 2023-10-01
Enamine
EN300-1284099-1000mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
1000mg
$842.0 2023-10-01
Enamine
EN300-1284099-2500mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
2500mg
$1650.0 2023-10-01
Enamine
EN300-1284099-5000mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
5000mg
$2443.0 2023-10-01
Enamine
EN300-1284099-10000mg
3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
2142504-40-1
10000mg
$3622.0 2023-10-01

Additional information on 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid (CAS: 2142504-40-1)

The compound 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid (CAS: 2142504-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and benzyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its synthetic pathways, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid, highlighting its role as a key intermediate in the development of novel protease inhibitors. The researchers employed a multi-step synthesis route, achieving a high yield of 78% with improved purity, which is critical for subsequent pharmacological evaluations. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific enzyme targets, particularly those involved in inflammatory pathways. Using X-ray crystallography and molecular docking simulations, the team identified strong binding affinity between 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid and the active site of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vitro assays showing significant inhibition of COX-2 activity at micromolar concentrations.

Further research has explored the compound's utility in prodrug design. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid with various anticancer agents, enhancing their bioavailability and targeted delivery. The prodrugs exhibited improved pharmacokinetic profiles in murine models, with reduced systemic toxicity compared to their parent compounds. This innovative approach opens new avenues for cancer therapy, particularly in overcoming drug resistance.

Despite these advancements, challenges remain in the clinical translation of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid. Issues such as scalable synthesis, long-term stability, and comprehensive toxicity profiles require further investigation. However, the compound's versatility and demonstrated efficacy in preliminary studies underscore its potential as a cornerstone in future pharmaceutical development. Ongoing research aims to address these gaps, with several patents already filed for its derivatives and applications.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid (CAS: 2142504-40-1) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to prodrug design. Continued exploration of its properties and mechanisms will likely yield significant contributions to the field, paving the way for novel therapeutic interventions.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk